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Reducing propaquizafop mobility in soil with
high organic matter

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Propaquizafop

CAS No.: 111479-05-1

Cat. No.: S540285

Propaquizafop Environmental Behavior: Key
Experimental Data

The core data on prepaquizafop's behavior in soil is summarized in the table below, which can be used as a

benchmark for your own experiments.

Property Value/Range Experimental Context Citation

Adsorption Rate 46.98% - 57.76% Initial conc. of 5 mg L~*; equilibrium [1] [2]
reached in 24 hours.

Best-Fit Kinetic Model Elovich R2 values between 0.9882 and 0.9940. [1][2]

Best-Fit Isothermal Model Freundlich R2 values between 0.9748 and 0.9885. [1]12]

Soil Thin-Layer 0.076 - 0.123 Lower Rf value indicates lower mobility. [1] [2]

Chromatography (Rf)

Soil Column Leaching Not detected in Found only in the top 0-5 cm soil layer. [1] [2]
leachate
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Property Value/Range Experimental Context Citation
Degradation Half-life 1.41 - 7.75 days Varies by soil type; fastest in LF fluvo- [1] [2]
(DTso0) aquic soil, slowest in BS ginseng soil.

Water Solubility (at 20°C) 0.63mgL™! In water at pH 7. [3]
Octanol-Water Partition 4.78 At 20°C and pH 7; indicates high [3]
Coeff. (log P) hydrophobicity.

Detailed Experimental Protocols

For researchers looking to replicate or validate these findings, here are the detailed methodologies from the

cited studies.

Adsorption Experiment (OECD 106 Guideline)

This protocol describes how to determine the adsorption of propaquizafop to soil [1] [2].

Reagent Preparation:
o Prepare a 0.01 mol L=t CaClz and 0.01 mol L=t NaNs solution. CaClz simulates the soil's
background electrolyte, while NaNs inhibits microbial activity.
o Add propaquizafop standard to the solution to achieve a concentration of 5 mg L=*. A small
amount of acetonitrile (0.5% mass fraction) can be used to help dissolve the standard.
o To overcome the low water solubility of propaquizafop (0.63 mg L), include 1% polysorbate
80 (a surfactant) in the solution.
¢ Soil-to-Solution Ratio: A ratio of 1:5 (1 g soil to 5 mL solution) is used.
e Procedure:
Combine the soil and solution in a centrifuge tube.
Shake the mixture for 24 hours at a constant temperature to reach equilibrium.
Centrifuge the tubes and analyze the supernatant to determine the concentration of

[¢]

[¢]

[e]

propaquizafop remaining in solution.
The amount adsorbed to the soil is calculated by the difference between the initial and final

o

solution concentrations.
e Analysis: The concentration of propaquizafop in the water phase is determined using High-
Performance Liquid Chromatography (HPLC) with a C18 column and a UV detector at 230 nm. The
mobile phase is water and acetonitrile (20:80, v/v) [1].
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Soil Thin-Layer Chromatography (TLC) for Mobility

This method provides a relative measure of a pesticide's mobility in different soils [1] [2].

e Procedure:

o Prepare thin-layer plates using the soil samples of interest.

o Spot the propaquizafop solution onto the base of the soil layer.

o Develop the chromatogram by allowing water to ascend through the soil layer.

o After development, divide the soil layer into segments and extract the pesticide from each
segment.

o Quantify the amount in each segment to calculate the Rf value (Retention factor), which is the
distance the pesticide moves relative to the solvent front. An Rf value < 0.5 indicates low
mobility.

e Expected Outcome: For propaquizafop, Rf values across five different soils ranged from 0.076 to
0.123, confirming its very weak mobility [1] [2].

Troubleshooting Guide & FAQs

FAQ: Our column leaching experiments show trace amounts of propaquizafop deeper than 5 cm.

What could be causing this?

e Saturated Soil Conditions: The most likely cause is the application of excessive water volume or a
high flow rate that leads to saturated flow conditions. Under saturation, water can bypass the soil
matrix and transport pesticides through macropores. Troubleshooting Step: Ensure your leaching
experiment mimics realistic, unsaturated flow conditions. Re-calibrate your water application rate to
prevent ponding on the soil surface.

e Soil Texture: While propaquizafop is immobile in most soils, it may show slight movement in very
sandy soils with low organic matter and clay content, as these soils have fewer binding sites [4].
Troubleshooting Step: Re-analyze your soil's physical properties (especially % sand, silt, clay, and
organic matter). Compare your results against the soils listed in the reference table, which all showed
no leaching.

FAQ: How can we experimentally confirm that high organic matter is the key factor reducing mobility

in our soil?

e Controlled Incubation Study: Design an experiment using the same base soil type. Divide it into
several batches and amend them with different, precisely measured amounts of a standardized
organic matter source (e.g., well-composted manure).
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e Measurement: Run the OECD 106 adsorption isotherm test on each batch. If your hypothesis is
correct, you should observe a strong positive correlation between the amount of organic matter
amendment and the Koc (soil organic carbon-water partition coefficient) value, confirming
enhanced adsorption and reduced mobility [4].

FAQ: Why is temperature the most critical factor influencing propaquizafop's degradation rate in

soil?

e The 2023 study identified that among soil moisture, temperature, and microorganisms, temperature
has the greatest influence on its degradation rate [1] [2]. Higher temperatures increase microbial
activity and the rate of chemical reactions, leading to faster breakdown. This is a critical factor to
control or monitor in persistence studies.

Conceptual Workflow: Assessing Propaquizafop Soil
Mobility

The following diagram illustrates the logical workflow for evaluating the soil mobility potential of

propaquizafop, integrating the key experiments and parameters discussed.
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Determine Basic Physicochemical
Properties

High Log P (4.78) Low Water Solubility
Hydrophobic (0.63 mg/L)

Laboratory Adsorption
Experiment (OECD 106)

/

(F it Data to FreundhchD Direct Mobility Testing

Elovich Models

. Soil Thin-Layer Soil Column
(Obtam Koc Value) (Chromatography (Rf)) (Leaching Tes’J

Low Rf (0.076-0.123) / Not detected in leachate

Conclusion: Classification
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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